Cas no 54306-00-2 (2-Hexene, 1,1-diethoxy-)

• Product Name: 2-Hexene, 1,1-diethoxy-
• CAS No: 54306-00-2
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 377717
• PubChem ID: 5365137
• Update Time: 2025-11-03

2-Hexene, 1,1-diethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Hexene, 1,1-diethoxy-
• TRANS-2-HEXEN-1-AL DIETHYL ACETAL
• trans-2-Hexenal diethyl acetal
• (2E)-1,1-Diethoxy-2-hexene
• 1,1-Diethoxy-2-hexen
• 1,1-Diethoxy-hex-2-en
• 1,1-diethoxy-hex-2-ene
• 1,1-DIETHOXY-TRANS-2-HEXENE
• 2-HEXENAL DIETHYL ACETAL
• 2-hexenal diethyl acetal,predominantly trans
• 2-Hexene,1,1-diethoxy
• Einecs 259-086-5
• Hex-2-enal-diethylacetal
• LEAF ALDEHYDE DIETHYL ACETAL
• T2 HEXENAL DIETHYL ACETAL
• 67746-30-9
• (2E)-2-hexenal diethyl acetal
• (E)-1,1-Diethoxy-2-hexene
• (2E)-1,1-Diethoxy-2-hexene #
• trans-2-Hexenal diethylacetal
• EINECS 266-989-8
• CHEBI:179542
• NS00054779
• DTXSID50886871
• D90907
• 2-Hexenal diethyl acetal, trans
• LEAFALDEHYDE DIETHYL ACETAL
• 1,1-Diethoxy-(2E)-2-Hexene
• Q27252920
• SCHEMBL872769
• FEMA NO. 4047
• (2E)-1,1-DIETHOXYHEX-2-ENE
• 2-Hexenal diethyl acetal, (2E)-
• UNII-1UMD1RAR3Q
• 1,1-Diethoxy-2-hexene
• 1,1-Diethoxy-(E)-2-Hexene
• WMQKYHTZGYIHHD-CMDGGOBGSA-N
• (E)-1,1-Diethoxyhex-2-ene
• 1UMD1RAR3Q
• 54306-00-2
• trans-2-Hexen-1-alDiethylAcetal
• 2-Hexene, 1,1-diethoxy-, (E)-
• CS-0204579
• H0575
• SCHEMBL872768
• (E)-2-hexenal diethyl acetal
• (E)-2-HEXENAL DIETHYL ACETAL [FHFI]
• AKOS015913081
• MFCD00009472
• (E)-2-Hexenal diethyl acetal 100 microg/mL in Methanol
• 2-Hexenal diethyl acetal, predominantly trans
• 2-Hexene, 1,1-diethoxy-, (2E)-

• MDL： MFCD00009472
• Inchi： 1S/C10H20O2/c1-4-7-8-9-10(11-5-2)12-6-3/h8-10H,4-7H2,1-3H3/b9-8+
• InChI Key： WMQKYHTZGYIHHD-CMDGGOBGSA-N
• SMILES： O(CC)C(/C=C/CCC)OCC

Computed Properties

• Exact Mass: 172.14600
• Monoisotopic Mass: 172.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.848 g/mL at 25 °C(lit.)
• Boiling Point: 95-98 °C35 mm Hg(lit.)
• Flash Point: 145 °F
• Refractive Index: n20/D 1.421(lit.)
• PSA: 18.46000
• LogP: 2.74180
• Solubility: Not determined

2-Hexene, 1,1-diethoxy- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 2-Hexene, 1,1-diethoxy-

1,1-Diethoxy-2-Hexene (CAS No. 54306-00-2)

1,1-Diethoxy-2-Hexene is a chemical compound with the CAS registry number 54306-00-2. This compound is classified as an ether and an alkene, making it a versatile molecule with potential applications in various fields. The structure of 1,1-Diethoxy-2-Hexene consists of a six-carbon chain with two ethoxy groups attached to the first carbon and a double bond between the second and third carbons. This unique structure contributes to its reactivity and functional properties.

Recent studies have highlighted the importance of 1,1-Diethoxy-2-Hexene in organic synthesis. Researchers have explored its use as an intermediate in the preparation of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals. The compound's ability to undergo various reactions, such as elimination and substitution, makes it a valuable building block in synthetic chemistry.

In terms of physical properties, 1,1-Diethoxy-2-Hexene is a colorless liquid with a boiling point of approximately 78°C at standard pressure. Its density is slightly higher than water, and it is miscible with common organic solvents like ethanol and dichloromethane. These properties make it suitable for use in reactions that require precise control over solubility and phase separation.

The synthesis of 1,1-Diethoxy-2-Hexene typically involves the reaction of 2-hexene with ethylene oxide under acidic or basic conditions. This reaction is well-documented in organic chemistry textbooks and has been optimized for scalability in industrial settings. The product is often purified by distillation to ensure high purity levels required for subsequent applications.

One of the most promising areas of research involving 1,1-Diethoxy-2-Hexene is its role in polymer science. Scientists have investigated its potential as a monomer for producing novel polymers with tailored properties. For instance, copolymers derived from 1,1-Diethoxy-2-Hexene have shown improved mechanical strength and thermal stability compared to traditional polymers.

Additionally, 1,1-Diethoxy-2-Hexene has been studied for its environmental impact. Researchers have assessed its biodegradation rates under various conditions and found that it decomposes relatively quickly in aerobic environments. This finding is significant for industries seeking eco-friendly alternatives to conventional chemicals.

In conclusion, 1,1-Diethoxy-2-Hexene (CAS No. 54306-00-2) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity make it an invaluable tool in modern synthetic processes. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.